N-cyclopentyl-N'-(2-fluorophenyl)thiourea

• IUPAC Name: 1-cyclopentyl-3-(2-fluorophenyl)thiourea
• InChI: InChI=1S/C12H15FN2S/c13-10-7-3-4-8-11(10)15-12(16)14-9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2,(H2,14,15,16)
• InChI Key: XISCPSQNSZXYFR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=S)NC2=CC=CC=C2F
• Molecular Formula: C12H15FN2S
• Molecular Weight: 238.33 g/mol
• Solubility: 35.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclopentyl-N'-(2-fluorophenyl)thiourea (CPTU) is a chemical compound that has been used in scientific research for its potential therapeutic properties. It belongs to the class of thiourea derivatives and has been found to have various biological activities, including anti-inflammatory and analgesic effects.

Mechanism of Action

The exact mechanism of action of N-cyclopentyl-N'-(2-fluorophenyl)thiourea is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors involved in the inflammatory response. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators such as prostaglandins and leukotrienes.
Biochemical and physiological effects:
N-cyclopentyl-N'-(2-fluorophenyl)thiourea has been found to have various biochemical and physiological effects, including the reduction of inflammation and pain. It has also been found to have antioxidant properties and to be involved in the regulation of various signaling pathways in the body.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopentyl-N'-(2-fluorophenyl)thiourea in lab experiments is its potential therapeutic properties, which make it a promising candidate for the development of new drugs. However, its complex synthesis process and limited availability may pose limitations for its use in large-scale experiments.

Future Directions

There are several future directions for the research on N-cyclopentyl-N'-(2-fluorophenyl)thiourea, including the investigation of its potential use in the treatment of other diseases and disorders such as cancer and neurodegenerative diseases. Further studies are also needed to elucidate its exact mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

N-cyclopentyl-N'-(2-fluorophenyl)thiourea can be synthesized through a multi-step process involving the reaction of cyclopentylamine with 2-fluorobenzoyl chloride, followed by the reaction with thiourea. The final product is obtained through purification and isolation processes.

Scientific Research Applications

N-cyclopentyl-N'-(2-fluorophenyl)thiourea has been extensively studied for its potential use in the treatment of various diseases and disorders. It has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders such as arthritis and neuropathic pain.